{[(2-Bromo-4,6-difluorophenyl)sulfonyl]amino}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“{[(2-Bromo-4,6-difluorophenyl)sulfonyl]amino}acetic acid” is a chemical compound used for proteomics research . It has a molecular formula of C8H6BrF2NO4S and a molecular weight of 330.1 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds such as 2,6-Difluorobenzenesulfonamide can be prepared by reacting 2,6-difluorobenzenesulfonyl chloride with 29% ammonium hydroxide .Chemical Reactions Analysis
While specific reactions involving “this compound” were not found, similar compounds like 2,6-Difluorobenzenesulfonamide have been studied. For instance, it forms complexes with human carbonic anhydrase II (HCA) .Scientific Research Applications
1. Aryl Halide Amination
A combination of Copper (I) Iodide and Cesium Acetate was used for the intramolecular amination of aryl halides, which included a compound structurally related to 2-bromo-4,6-difluorophenylsulfonylamino acetic acid (Noji, Okano, Fukuyama, & Tokuyama, 2012).
2. Synthesis of N-Alkylated and N-Acylated Derivatives
The synthesis and properties of N-alkylated and N-acylated derivatives of 1,2-Thiazetidine-3-acetic Acid 1,1-Dioxide were explored, which informs the chemical reactions and stability of similar sulfonyl compounds (Roehrich, Thaher, & Otto, 2004).
3. Aldose Reductase Inhibitors
Substituted benzenesulfonamides, sharing a structural similarity with 2-bromo-4,6-difluorophenylsulfonylamino acetic acid, have been studied as aldose reductase inhibitors with antioxidant activity. This research has implications for long-term diabetic complications (Alexiou & Demopoulos, 2010).
4. Mild Acid Functionalization of Metal-Organic Framework
The mild acid functionalization of metal-organic frameworks, using related sulfonyl compounds, demonstrates potential applications in catalysis, particularly for esterification reactions (Hu, Ma, Sabbaghi, Chen, Chatterjee, & Lam, 2020).
5. Synthesis of Enaminyl Sulfonyl Fluorides
The development of a clickable connective hub, 1-bromo-2-triazolethane-1-sulfonyl fluoride (BTESF), and its application for fluorosulfonylvinylation of primary and secondary amines, highlights the versatility of sulfonyl fluoride compounds in organic synthesis (Leng, Tang, Fang, Zhao, & Qin, 2020).
Properties
IUPAC Name |
2-[(2-bromo-4,6-difluorophenyl)sulfonylamino]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF2NO4S/c9-5-1-4(10)2-6(11)8(5)17(15,16)12-3-7(13)14/h1-2,12H,3H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQCWRKUFGZPDDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)S(=O)(=O)NCC(=O)O)Br)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF2NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.